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Guaijaverin Stability and Storage FAQ

Here are answers to common questions about handling and storing guaijaverin for research.

What are the basic storage conditions for guaijaverin? For both short and long-term storage, guaijaverin

requires protection from light and moisture. The recommended conditions are [1] [2]:

e Short-term (1 month): Store at -20°C.
¢ Long-term (6 months): Store at -80°C.

What is the best way to prepare and store stock solutions? Guaijaverin is soluble in DMSO. When
preparing stock solutions, note that hygroscopic DMSO can impact solubility, so use newly opened solvent.

After preparation, aliquot the solution to avoid repeated freeze-thaw cycles [1].

How does storage temperature affect the stability of related guava extracts? While data for pure
guaijaverin is limited, research on concentrated guava leaf extracts shows that storage temperature
significantly impacts stability. One study found that concentrated extracts retained stability for 125 days at
both 4°C and 25°C, but the non-concentrated extract was less stable, particularly at room temperature [3].
Furthermore, another study noted that repeated freeze-thaw cycles and extended storage appeared to
negatively influence the efficacy of a guava fruit extract [4]. This suggests that minimizing freeze-thaw

cycles and using concentrated formulations can enhance stability.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-interest
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.medchemexpress.com/guaijaverin.html?srsltid=AfmBOopMq5TZYM2j4CwFCdxdUOIx84DxJbIWlNGiZyRhnbC3SPg0E4zO
http://www.invivochem.com/guaijaverin.html
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.medchemexpress.com/guaijaverin.html?srsltid=AfmBOopMq5TZYM2j4CwFCdxdUOIx84DxJbIWlNGiZyRhnbC3SPg0E4zO
https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.mdpi.com/2077-0375/14/5/113
https://pmc.ncbi.nlm.nih.gov/articles/PMC6683095/
https://www.smolecule.com/products/s625378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Experimental Workflow for Storage and Handling

The following diagram outlines the key decision points for handling guaijaverin based on the available

information.

Guaijaverin Handling Workflow
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Stability Data Summary

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body-img
https://www.smolecule.com/products/s625378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

The table below summarizes the available quantitative stability data for guaijaverin and related extracts.

. . Key Finding /
Compound/Extract Condition Temperature Duration . Source
Stability

Guaijaverin (Pure) Solid -20°C 2 years Stable; protect from [2]
Powder light

Guaijaverin (Pure) Solid 4°C 2 years Stable; protect from [2]
Powder light

Guaijaverin (Pure) In DMSO -80°C 6 months Recommended for [1]
(Solvent) long-term

Guaijaverin (Pure) In DMSO -20°C 1 month Acceptable for short- [1]
(Solvent) term

Guava Leaf Extract Liquid 4°C & 25°C 125 days High stability retained [3]

(Concentrated) Extract

Guava Fruit Extract Liquid -20°C Several Efficacy decreased [4]
Extract months with repeated freeze-

thaw and time

Recommended Analytical Methods for Stability Testing

To monitor guaijaverin stability in your lab, you can adapt the following analytical methods used in

research. Note that the search results do not provide specific protocols for a stability-indicating assay for

pure guaijaverin.

e High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a key

method for identifying and quantifying guaijaverin. One study used a C18 column with a

water/acetonitrile gradient (both mobile phases containing 0.1% formic acid) and detection via APCI-

FT mass spectrometry with a resolution of 60,000 [4]. Establishing a baseline chromatogram and

monitoring for new peaks over time can indicate degradation.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to confirm the identity and
purity of isolated guaijaverin. One analysis was performed on a 600 MHz spectrometer using pre-

saturated 1D-1H NMR, with the sample prepared in deuterated methanol (CD30D) [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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